Cas no 1772585-30-4 (3-Amino-4-bromo-6-chloro-2-pyridinecarbonitrile)

• Product Name: 3-Amino-4-bromo-6-chloro-2-pyridinecarbonitrile
• CAS No: 1772585-30-4
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• CID: 6627027
• PubChem ID: 118069301
• Update Time: 2024-01-12

3-Amino-4-bromo-6-chloro-2-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 3-amino-4-bromo-6-chloro-
• 3-Amino-4-bromo-6-chloro-2-pyridinecarbonitrile
• SCHEMBL16708968
• AT31438
• 3-Amino-4-bromo-6-chloropicolinonitrile
• 1772585-30-4

• Inchi： 1S/C6H3BrClN3/c7-3-1-5(8)11-4(2-9)6(3)10/h1H,10H2
• InChI Key： CREHPTOKDGFHRP-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(Cl)=CC(Br)=C1N

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.92±0.1 g/cm3(Predicted)
• Boiling Point: 367.8±42.0 °C(Predicted)
• pka: -2.91±0.10(Predicted)